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Cat. No.: B15592865 Get Quote

These application notes provide a detailed protocol for utilizing the Forced Swim Test (FST) to

assess the antidepressant-like effects of Otophylloside L in a rodent model. This document is

intended for researchers, scientists, and drug development professionals working in the fields

of neuroscience and pharmacology.

Introduction
The Forced Swim Test (FST), also known as the Porsolt swim test, is a widely used behavioral

assay to screen for potential antidepressant efficacy.[1][2][3] The test is based on the principle

that when rodents are placed in an inescapable cylinder of water, they will eventually adopt an

immobile posture.[1][4] The duration of immobility is interpreted as a state of behavioral

despair.[2] Antidepressant compounds have been shown to reduce the time spent immobile,

increasing active behaviors such as swimming and climbing.[1][4]

Otophylloside L is a natural compound that has demonstrated potential antidepressant-like

activities.[5][6] Studies have shown that Otophylloside L can significantly affect behavior in

the Forced Swim Test and tail suspension test in mice, suggesting its potential as a novel

therapeutic agent for depression.[5][7][8] This protocol outlines the procedure for evaluating the

effects of Otophylloside L using the mouse Forced Swim Test.

Data Presentation
The following table represents hypothetical data summarizing the expected outcomes of a

Forced Swim Test experiment with Otophylloside L. The data illustrates a dose-dependent
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decrease in immobility time and a corresponding increase in active behaviors, which would be

indicative of an antidepressant-like effect.

Treatment
Group

Dose (mg/kg)
Immobility
Time (s)

Swimming
Time (s)

Climbing Time
(s)

Vehicle Control - 150 ± 10.5 75 ± 8.2 15 ± 3.1

Otophylloside L 25 120 ± 9.8 95 ± 7.5 25 ± 4.0

Otophylloside L 50 95 ± 8.5 120 ± 9.1 25 ± 3.8

Fluoxetine

(Positive Control)
20 90 ± 7.9 125 ± 8.8 25 ± 4.2

*p < 0.05, **p < 0.01 compared to Vehicle Control. Data are presented as mean ± SEM.

Experimental Protocol
This protocol is designed for mice, but can be adapted for rats.

1. Materials and Equipment

Test Compound: Otophylloside L

Vehicle: Appropriate solvent for Otophylloside L (e.g., saline, DMSO, or a suspension

vehicle)

Positive Control: Fluoxetine (20 mg/kg) or Imipramine.[2]

Animals: Male mice (e.g., C57BL/6 or BALB/c), 8-10 weeks old. House animals in groups

under standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to

food and water. Allow at least one week of acclimatization before the experiment.

Forced Swim Test Apparatus: A transparent glass or plastic cylinder (e.g., 25 cm high, 10 cm

in diameter) filled with water to a depth of 15 cm.

Water Temperature: Maintained at 23-25°C.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15592865?utm_src=pdf-body
https://www.benchchem.com/product/b15592865?utm_src=pdf-body
https://www.researchgate.net/publication/224896580_Using_the_rat_forced_swim_test_to_assess_antidepressant-like_activity_in_rodents
https://www.understandinganimalresearch.org.uk/news/factsheet-on-the-forced-swim-test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Video Recording System: A camera positioned to have a clear view of the swim cylinder.

Analysis Software: Behavioral tracking software or manual scoring by a trained observer.

General Lab Equipment: Animal scale, syringes, needles, timers.

2. Experimental Procedure

The Forced Swim Test in mice is typically a single-session test lasting six minutes.[3][9]

2.1. Animal Preparation and Dosing:

Randomly assign animals to treatment groups (Vehicle, Otophylloside L at different

doses, and Positive Control). A typical group size is 8-12 animals.

Weigh each animal to determine the correct dosage volume.

Administer Otophylloside L (e.g., 25 and 50 mg/kg, intraperitoneally - i.p. or orally - p.o.),

the vehicle, or the positive control (e.g., Fluoxetine 20 mg/kg, i.p.) 30-60 minutes before

the test. The route and timing of administration should be consistent across all groups.

2.2. Forced Swim Test Session:

Gently place each mouse into the swim cylinder.[9]

The total duration of the test is 6 minutes.[3][9]

Record the entire session using the video recording system.

After 6 minutes, carefully remove the mouse from the water, dry it with a towel, and return

it to its home cage.

Clean the cylinder and change the water between animals to avoid olfactory cues.

2.3. Behavioral Scoring:

The first 2 minutes of the test are considered an initial habituation period and are typically

not scored.[9]
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Score the behavior during the last 4 minutes of the test.[3][9]

The following behaviors are scored:

Immobility: The mouse remains floating with only minor movements necessary to keep

its head above water.

Swimming: The mouse makes active swimming motions, moving around the cylinder.

Climbing: The mouse makes active movements with its forepaws in and out of the

water, usually directed against the wall of the cylinder.

3. Data Analysis

Calculate the total time spent in each behavioral category (immobility, swimming, climbing)

for each animal.

Perform statistical analysis to compare the treatment groups. A one-way analysis of variance

(ANOVA) followed by a post-hoc test (e.g., Dunnett's or Tukey's test) is appropriate for

comparing multiple dose groups to the vehicle control.

A p-value of less than 0.05 is typically considered statistically significant.
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Caption: Experimental workflow for the Forced Swim Test with Otophylloside L.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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